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Compound Name: Iprovalicarb-d8

Cat. No.: B15559633 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This technical guide provides an in-depth overview of Iprovalicarb-d8, a deuterated

isotopologue of the fungicide Iprovalicarb. This document is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who require detailed

technical information for their work. Iprovalicarb-d8 is primarily utilized as an internal standard

in analytical methodologies, such as mass spectrometry-based assays, to ensure accurate

quantification of Iprovalicarb residues in various matrices.

Core Compound Information
Iprovalicarb is a systemic fungicide belonging to the carbamate chemical class. It is effective

against Oomycete pathogens, such as those causing downy mildew and late blight, in crops

like grapes and potatoes.[1][2][3] The deuterated form, Iprovalicarb-d8, is a stable isotope-

labeled version of the parent compound, making it an ideal internal standard for isotope dilution

mass spectrometry.

Chemical Structure and Properties
While a specific CAS (Chemical Abstracts Service) number is not consistently assigned to

Iprovalicarb-d8, it is commonly referenced by the CAS number of its unlabeled counterpart,

140923-17-7.[1]

Table 1: Chemical and Physical Properties of Iprovalicarb and Iprovalicarb-d8
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Property Iprovalicarb Iprovalicarb-d8 Source(s)

CAS Number 140923-17-7
Referenced by

140923-17-7
[1]

Molecular Formula C₁₈H₂₈N₂O₃ C₁₈H₂₀D₈N₂O₃ [1]

Molecular Weight 320.43 g/mol 328.48 g/mol [1]

IUPAC Name

Isopropyl ((S)-3-

methyl-1-oxo-1-((1-(p-

tolyl)ethyl)amino)buta

n-2-yl)carbamate

N/A [4]

Melting Point
163-165°C (mixture of

isomers)
N/A [3]

Boiling Point
497.8 ± 38.0 °C

(Predicted)
N/A [3]

LogP 3.7 N/A [1]

Solubility

Soluble in DMSO.

Moderate aqueous

solubility.

N/A [2][4]

Purity
>98% (mixture of

isomers)
N/A [4]

Mechanism of Action
Iprovalicarb's fungicidal activity stems from its ability to inhibit the synthesis of cellulose, a

critical component of the cell walls of Oomycete fungi. By disrupting the integrity of the cell wall,

Iprovalicarb effectively halts the growth and proliferation of these pathogens.[2] The specific

target is believed to be the enzyme cellulose synthase.
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Sample Preparation

Analysis & Quantification

1. Homogenize Sample
(10g Tomato)

2. Spike with
Iprovalicarb-d8

3. Extract with
Ethyl Acetate & Na₂SO₄

4. Centrifuge

5. dSPE Cleanup
(PSA & Na₂SO₄)

6. Centrifuge

7. Filter Supernatant

8. LC-MS/MS Analysis
(MRM Mode)

9. Quantification
(Area Ratio vs. Cal Curve)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

